Cas no 2063651-07-8 (1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide)

• Product Name: 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
• CAS No: 2063651-07-8
• MF: C₁₁H₁₂FN₃O₂
• MW: 237.230285644531
• CID: 5267750
• Update Time: 2025-06-15

1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
• (Z)-1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
• 3-Pyrrolidinecarboximidamide, 1-(3-fluorophenyl)-N-hydroxy-5-oxo-

• Inchi： 1S/C11H12FN3O2/c12-8-2-1-3-9(5-8)15-6-7(4-10(15)16)11(13)14-17/h1-3,5,7,17H,4,6H2,(H2,13,14)
• InChI Key： YRPUIKKTFYSQRB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CC(/C(=N/O)/N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 0.2
• Topological Polar Surface Area: 78.9

Additional information on 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide

Introduction to 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide (CAS No. 2063651-07-8)

1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2063651-07-8, belongs to a class of molecules characterized by their complex structural motifs and potential biological activities. The presence of a fluorophenyl group, an hydroxy substituent, and an oxopyrrolidine core suggests a high degree of structural complexity, which often correlates with unique pharmacological properties.

The fluorophenyl moiety is particularly noteworthy due to its prevalence in modern drug design. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and electronic properties of the molecule. In the context of 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide, the fluorine atom may play a critical role in enhancing the compound's interaction with biological targets, potentially leading to improved therapeutic efficacy.

The N'-hydroxy group introduces a polar functional moiety that can influence solubility and metabolic pathways. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, both within the molecule and with biological targets. This feature may contribute to the compound's binding affinity and selectivity, making it a promising candidate for further investigation in drug discovery.

The 5-oxopyrrolidine core is another key structural element that warrants detailed examination. Oxopyrrolidine scaffolds have been extensively studied for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of an oxygen atom in the ring system can introduce additional hydrogen bonding opportunities and electronic effects that may enhance the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide with biological targets with greater accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary docking studies have indicated potential interactions with enzymes involved in cancer metabolism and inflammatory pathways.

In vitro studies have begun to explore the pharmacokinetic properties of this compound. The combination of hydrophilic and lipophilic regions within its structure suggests that it may exhibit favorable oral bioavailability and tissue distribution. Additionally, the stability of the fluorophenyl group under metabolic conditions remains a critical factor to assess, as it could influence the compound's overall efficacy and safety profile.

The synthesis of 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide presents unique challenges due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct its core framework efficiently. The introduction of the hydroxy and carboximidamide functionalities further requires precise control over reaction conditions to ensure high yields and purity.

As research progresses, interdisciplinary approaches combining organic chemistry, medicinal chemistry, and computational biology are expected to yield deeper insights into the therapeutic potential of this compound. The integration of machine learning algorithms for virtual screening has accelerated the identification of novel analogs with enhanced properties, making compounds like 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide valuable starting points for drug development pipelines.

The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing. Future studies will focus on evaluating the compound's toxicity profile, pharmacokinetic behavior, and potential side effects in animal models before human clinical trials can be initiated. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible therapeutic benefits.

The global demand for innovative treatments has spurred interest in exploring novel chemical entities like 1-(3-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide. Its unique structural features position it as a promising candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover its biological activities and optimize its synthetic routes, this compound exemplifies the ongoing advancements in medicinal chemistry aimed at developing safer and more effective medications.